4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)-
Overview
Description
AGN-204396 is an antagonist that selectively blocks the activity of prostamides (prostaglandin-ethanolamides).
Scientific Research Applications
Synthesis and Chemical Properties
Reductive Ring Opening for Carbohydrate Synthesis : A study by Cossy et al. (1995) explored the use of electron transfer for reductive oxa ring opening in 7-oxabicyclo[2.2.1]heptan-2-ones, which are structurally related to the queried compound. This method aided in synthesizing C-alpha-D-galactopyranosides of carbapentopyranoses, highlighting its utility in carbohydrate chemistry (Cossy et al., 1995).
Stereoselective Total Synthesis : Nativi et al. (1989) conducted research on the acid-catalyzed rearrangement of 3-aza-8-oxatricyclo[3.2.1.0^2,4]octan-6-one acetals, closely related to the compound . This work contributed to the highly stereoselective total synthesis of 3-amino-3-deoxy-D-altrose and its derivatives, underlining its significance in synthetic chemistry (Nativi et al., 1989).
Application in Medicinal Chemistry
Synthesis of Research Chemicals : McLaughlin et al. (2016) identified and characterized N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, a compound structurally related to the queried chemical. This study highlighted its potential use as a research chemical and emphasized the importance of accurate identification in medicinal chemistry (McLaughlin et al., 2016).
Anticancer Activity : Research by Pachuta-Stec and Szuster-Ciesielska (2015) synthesized new N-substituted amides of 3-(3-ethylthio-1,2,4-triazol-5-yl)-7-oxabicyclo-[2.2.1]heptane-2-carboxylic acid as norcantharadin analogs, similar to the compound . This study focused on their anticancer activity, particularly against the human hepatoma cell line Hep3B, demonstrating the compound's relevance in cancer research (Pachuta-Stec & Szuster-Ciesielska, 2015).
Identification of New Psychoactive Substances : Wang et al. (2022) identified new psychoactive substances structurally related to the queried compound. Their identification in forensic science is crucial for public health and safety (Wang et al., 2022).
properties
CAS RN |
847665-57-0 |
|---|---|
Product Name |
4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)- |
Molecular Formula |
C32H44FN3O4 |
Molecular Weight |
553.72 |
IUPAC Name |
4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)- |
InChI |
1S/C32H44FN3O4/c1-2-34-29(37)16-12-22-11-13-24(33)18-23(22)19-25-27-14-15-28(40-27)30(25)32-36-26(20-39-32)31(38)35-17-7-6-10-21-8-4-3-5-9-21/h11,13,18,20-21,25,27-28,30H,2-10,12,14-17,19H2,1H3,(H,34,37)(H,35,38)/t25-,27-,28+,30-/m0/s1 |
InChI Key |
SMRVPYBARLEVOK-HRLCWXNKSA-N |
SMILES |
CCNC(=O)CCc1ccc(cc1C[C@H]2[C@@H]3CC[C@H]([C@H]2c4nc(co4)C(=O)NCCCCC5CCCCC5)O3)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AGN-204396, AGN204396, AGN 204396, UNII-GBR3Z00HUV |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6'-(2-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)ethyl)spiro[cyClopropane-1,5'-[1,3]dioxolo[4,5-f]isoindol]-7'(6'H)-one](/img/structure/B605174.png)
